4-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide
Overview
Description
“4-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide” is a chemical compound with the molecular formula C8H9BrClNO2S . It has a molecular weight of 298.59 . It is a powder in physical form .
Molecular Structure Analysis
The molecular structure of “4-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide” consists of a benzene ring substituted with bromo, chloro, and ethylbenzenesulfonamide groups . The InChI code for this compound is 1S/C8H9BrClNO2S/c1-2-11-14(12,13)8-4-3-6(9)5-7(8)10/h3-5,11H,2H2,1H3 .Physical And Chemical Properties Analysis
“4-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide” is a powder . Its molecular weight is 298.58 . Unfortunately, specific physical and chemical properties like melting point, boiling point, and solubility were not available in the sources I found .Scientific Research Applications
Synthesis of SGLT2 Inhibitors
4-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide: is a key intermediate in the synthesis of SGLT2 inhibitors . These inhibitors are a class of medications used primarily in diabetes management. They work by preventing glucose reabsorption in the kidneys, leading to glucose excretion through urine, which helps in controlling high blood sugar levels.
Development of Antidiabetic Drugs
The compound is involved in the development of new antidiabetic drugs that target novel mechanisms . Given the increasing prevalence of diabetes globally, there is a continuous search for more effective and safer therapeutic agents. The compound’s role in this research area is crucial for advancing diabetes treatment.
Chemical Synthesis Research
In chemical synthesis, 4-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide can be used as a building block for various organic compounds . Its reactive sites make it a versatile reagent for constructing complex molecules, which can have applications across different fields of chemistry and pharmacology.
Mechanism of Action
Safety and Hazards
This compound has been labeled with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335, indicating that it can be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
properties
IUPAC Name |
4-bromo-2-chloro-N-ethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrClNO2S/c1-2-11-14(12,13)8-4-3-6(9)5-7(8)10/h3-5,11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRWIUMLBWFARTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=C(C=C(C=C1)Br)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-chloro-N-ethylbenzene-1-sulfonamide | |
CAS RN |
1094654-06-4 |
Source
|
| Record name | 4-bromo-2-chloro-N-ethylbenzene-1-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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